Cas no 486-66-8 (Daidzein)

• Product Name: Daidzein
• CAS No: 486-66-8
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• MDL: MFCD00016954
• CID: 37713
• PubChem ID: 24278030
• Update Time: 2025-08-14

Daidzein Chemical and Physical Properties

Names and Identifiers

• Daidzein
• 4',7-DIHYDROXYISOFLAVONE
• 4,7-DIHYDROXYISOFLAVONE
• 7,4'-DIHYDROXYISOFLAVONE
• 7-HYDROXY-3-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
• 7-HYDROXY-3-(4-HYDROXY-PHENYL)-CHROMEN-4-ONE
• 7-HYDROXY-3-(4-HYDROXYPHENYL)CHROMONE
• AKOS NCG1-0027
• ISOFLAVONE
• 4’,7-dihydroxy-isoflavon
• 7-Hydroxy-3-(4-hydroxyphenyl)-4-benzopyrone
• 7-hydroxy-3-(4-hydroxyphenyl)-4h-1-benzopyran-4-on
• daidzeol
• k251b
• Daidsein
• 4,7-Dihydroxyisoflavone(Daidzein)
• DAIDZEIN, (AMERICAN HERBAL PHARMACOPOEIA)
• 7-Hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
• AIDZEIN(AS) PrintBack
• DAIDZEIN(AS) PrintBack
• DAIDZEIN(P) (AHP Verified & Compendial Traceable)
• DAIDZEIN(P) (AHP Verified & Compendial Traceable) PrintBack
• DAIDZEIN(RG) PrintBack
• 4',7-Dihydroxy-iso-flavone
• 7-Hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one (7-Hydroxy-3-(4-hydroxyphenyl)chromone
• Daizeol
• K 251-6
• Soybean Extract
• Tatoin
• 4′,7-Dihydroxy­iso­flavone
• 7-Hydroxy-3-(4-hydroxy­phenyl)-4H-1-benzo­pyran-4-one
• 7-Hydroxy-3-(4-hydroxy­phenyl)­chromone
• 7-Hydroxy-3-(4-hydroxy-phenyl)-chromone
• 7-Hydroxy-3-(4-hydroxy-phenyl)-4H-1-benzo-pyran-4-one
• [ "" ]
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-hydroxyphenyl)-
• 7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
• K 251b
• d-(+)-alpha-methylbenzylamine
• 4′,7-
• DAIDZEIN, 98% SYNTHETIC
• DAIDZEIN, STANDARD FROM SOYBEAN 99+%(HPLC)
• DAIDZEIN:4',7-DIHYDROXY ISOFLAVONE
• 4',7-Dihydroxyisoflavone; Daidzein
• MLS000859973
• Diadzein
• ConMedNP.1266
• ConMedNP.1267
• MLS001304056
• isoaurostatin
• MLSMR
• SMR000326832
• MLS006011853

• MDL： MFCD00016954
• Inchi： 1S/C15H10O4/c16-10-3-1-9(2-4-10)13-8-19-14-7-11(17)5-6-12(14)15(13)18/h1-8,16-17H
• InChI Key： ZQSIJRDFPHDXIC-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2C(=O)C3C(=CC(=CC=3)O)OC=2)=CC=1
• BRN： 0231523

Computed Properties

• Exact Mass: 254.05800
• Monoisotopic Mass: 254.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 254.24
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1629 (rough estimate)
• Melting Point: 328-336°C
• Boiling Point: 512.8°C at 760 mmHg
• Flash Point: 201.2 °C
• Refractive Index: 1.4300 (estimate)
• Solubility: DMSO: 10 mg/mL
• Water Partition Coefficient: Insoluble
• PSA: 70.67000
• LogP: 2.87120
• Solubility: Insoluble in water
• Merck: 2801
• pka: 7.01±0.20(Predicted)

Daidzein Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S24-S26-S37/39
• RTECS：DJ3100040
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/38
• HazardClass：IRRITANT
• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Natural Products and Extracts Plant Extracts Plant based Podocytisus caramanicus
• Isoflavones
• Flavonoids
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone